Cas no 2228274-29-9 (4-(2-fluoro-6-methoxy-4-methylphenyl)butanal)

4-(2-Fluoro-6-methoxy-4-methylphenyl)butanal is a fluorinated aromatic aldehyde derivative with potential applications in organic synthesis and pharmaceutical intermediates. The compound features a butanal chain attached to a substituted phenyl ring, incorporating fluoro, methoxy, and methyl functional groups, which enhance its reactivity and selectivity in targeted chemical transformations. The presence of the fluorine atom may improve metabolic stability and binding affinity in medicinal chemistry applications. This compound is suitable for use in cross-coupling reactions, nucleophilic additions, or as a precursor for more complex structures. Its well-defined molecular architecture offers versatility in synthetic routes while maintaining controlled steric and electronic properties.
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal structure
2228274-29-9 structure
Product Name:4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
CAS No:2228274-29-9
MF:C12H15FO2
MW:210.244707345963
CID:6386128
PubChem ID:165686787
Update Time:2025-05-26

4-(2-fluoro-6-methoxy-4-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
    • EN300-1734141
    • 2228274-29-9
    • Inchi: 1S/C12H15FO2/c1-9-7-11(13)10(5-3-4-6-14)12(8-9)15-2/h6-8H,3-5H2,1-2H3
    • InChI Key: YDFWZRDAQQAABM-UHFFFAOYSA-N
    • SMILES: FC1=CC(C)=CC(=C1CCCC=O)OC

Computed Properties

  • Exact Mass: 210.10560788g/mol
  • Monoisotopic Mass: 210.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

4-(2-fluoro-6-methoxy-4-methylphenyl)butanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734141-0.05g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
0.05g
$1393.0 2023-09-20
Enamine
EN300-1734141-0.1g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
0.1g
$1459.0 2023-09-20
Enamine
EN300-1734141-0.25g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
0.25g
$1525.0 2023-09-20
Enamine
EN300-1734141-0.5g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
0.5g
$1591.0 2023-09-20
Enamine
EN300-1734141-1.0g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
1g
$1658.0 2023-06-04
Enamine
EN300-1734141-2.5g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
2.5g
$3249.0 2023-09-20
Enamine
EN300-1734141-5.0g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
5g
$4806.0 2023-06-04
Enamine
EN300-1734141-10.0g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
10g
$7128.0 2023-06-04
Enamine
EN300-1734141-1g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
1g
$1658.0 2023-09-20
Enamine
EN300-1734141-5g
4-(2-fluoro-6-methoxy-4-methylphenyl)butanal
2228274-29-9
5g
$4806.0 2023-09-20

Additional information on 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal

Chemical Profile of 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal (CAS No. 2228274-29-9)

4-(2-fluoro-6-methoxy-4-methylphenyl)butanal, identified by its CAS number 2228274-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative exhibits a unique structural motif, featuring a butanal side chain attached to a phenyl ring that is substituted with a fluoro group at the 2-position and a methoxy group at the 6-position, along with a methyl group at the 4-position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential biological activity, which can be attributed to its aromatic system and the presence of electron-withdrawing and electron-donating groups. The fluoro substitution, in particular, is known to modulate the pharmacokinetic properties of molecules, often enhancing their metabolic stability and binding affinity to biological targets. In contrast, the methoxy group contributes to hydrophilicity, while the methyl group adds steric bulk, influencing the overall conformation and reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal may interact with enzymes or receptors involved in critical biological pathways. For instance, its structural analogs have been reported to exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The presence of both fluoro and methoxy substituents suggests that this compound could serve as a scaffold for designing molecules with enhanced selectivity and potency.

In the realm of drug development, aldehydes like 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal are valuable intermediates for synthesizing more complex pharmacophores. Aldehydes are versatile functional groups that can undergo various chemical transformations, including condensation reactions with amines to form amides, or reduction to alcohols. These reactions are fundamental in constructing biologically active molecules, particularly in the synthesis of protease inhibitors and other therapeutic agents.

The role of fluorosubstituents in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic properties to molecules, influencing their pharmacokinetic behavior. For example, fluorine can increase lipophilicity while reducing metabolic susceptibility, making fluorinated compounds attractive for oral administration. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further modulating binding affinity. The incorporation of a fluoro group at the 2-position of the phenyl ring in 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal is likely designed to optimize these interactions.

The methoxy group at the 6-position introduces polarity to the molecule, which can be beneficial for solubility and membrane permeability. This balance between hydrophobicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles. Moreover, methoxy-substituted aromatic compounds have been widely studied for their antimicrobial and anti-inflammatory properties. The presence of this group in 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal may contribute to its potential therapeutic applications.

Research into derivatives of 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal has revealed promising leads in several therapeutic areas. For instance, modifications to the butanal side chain have led to compounds with improved bioavailability and reduced toxicity. These studies highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically varying substituents such as hydroxyl groups or additional aromatic rings, researchers can fine-tune the biological activity of molecules like this one.

The synthesis of 4-(2-fluoro-6-methoxy-4-methylphenyl)butanal involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as halogenation and methylation. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents efficiently. The synthesis process must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion,4-(2-fluoro-6-methoxy-4-methylphenyl)butanal (CAS No. 2228274-29-9) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features—comprising a butanal side chain attached to a phenyl ring substituted with a fluoro group at the 2-position and a methoxy group at the 6-position—make it an intriguing candidate for further exploration. The combination of computational modeling and experimental validation will be crucial in unlocking its full therapeutic potential.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.